Cas no 865175-99-1 (3,5-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3,5-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865175-99-1
• MF: C₁₇H₁₃Cl₂N₃O₃S₂
• MW: 442.339419126511
• CID: 6214592
• PubChem ID: 3605563
• Update Time: 2025-07-01

3,5-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 3,5-dichloro-N-[(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 3,5-dichloro-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3,5-dichlorobenzamide
• F1365-1209
• 865175-99-1
• AKOS024606407

• Inchi： 1S/C17H13Cl2N3O3S2/c1-2-5-22-14-4-3-13(27(20,24)25)9-15(14)26-17(22)21-16(23)10-6-11(18)8-12(19)7-10/h2-4,6-9H,1,5H2,(H2,20,24,25)/b21-17-
• InChI Key： NYRWYMIVPXBBQS-FXBPSFAMSA-N
• SMILES： ClC1C=C(C=C(C=1)C(/N=C1/N(CC=C)C2C=CC(=CC=2S/1)S(N)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 440.9775390g/mol
• Monoisotopic Mass: 440.9775390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 127Ų

Additional information on 3,5-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 3,5-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865175-99-1) and Its Emerging Applications in Chemical Biology

3,5-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by its CAS number 865175-99-1, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology. This molecule belongs to the benzothiazole scaffold, a heterocyclic structure widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including chloro substituents, a sulfamoyl moiety, and an enamine linkage, contributes to its unique chemical properties and potential therapeutic applications.

The benzothiazole core is a privileged scaffold in medicinal chemistry, exhibiting a broad spectrum of biological activities such as antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of substituents in 3,5-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide enhances its interaction with biological targets, making it a promising candidate for further investigation. The chloro groups at the 3 and 5 positions likely contribute to electron-withdrawing effects, while the sulfamoyl group introduces polarity and potential hydrogen bonding capabilities. Additionally, the prop-2-en-1-yl (allyl) group adds a degree of flexibility and may influence the compound's solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the benzamide moiety in this molecule can interact with protease active sites or other enzymatic targets through hydrogen bonding and hydrophobic interactions. The enamine group at the 2-position of the benzothiazole ring is particularly noteworthy, as it can participate in Michael addition reactions or undergo tautomerization, further expanding its chemical reactivity. These features make 3,5-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide a versatile tool for developing novel therapeutic agents.

In the realm of drug discovery, the synthesis of derivatives from this scaffold has been explored to optimize pharmacokinetic properties and enhance target specificity. For instance, modifications at the chloro positions or the introduction of other heterocycles have been shown to modulate activity against specific disease targets. The sulfamoyl group has been particularly effective in enhancing binding affinity to certain enzymes by forming stable interactions with amino acid residues in the active site. This underscores the importance of functional group engineering in medicinal chemistry for improving drug efficacy.

The compound's potential applications extend beyond traditional small-molecule drugs. Researchers are increasingly exploring its use as a scaffold for biologics or as an intermediate in peptide mimetics. The rigid benzothiazole core provides structural stability while allowing for modifications that can mimic peptide sequences or enhance bioavailability. Such innovations are particularly relevant in addressing challenges associated with oral bioavailability and metabolic degradation of peptide-based therapeutics.

Emerging research also highlights the role of this compound in modulating inflammatory pathways. The sulfamoyl group has been implicated in inhibiting key enzymes involved in inflammation, such as COX (cyclooxygenase) and LOX (lipoxygenase). By targeting these pathways, 3,5-dichloro-N-(2Z)-3-(prop-2-en-1-y l)-6-sulfamoyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidenebenzamide may offer therapeutic benefits in conditions like rheumatoid arthritis or inflammatory bowel disease. Preclinical studies have demonstrated promising results in animal models, suggesting its potential as a lead compound for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct key intermediates efficiently. The presence of sensitive functional groups like the enamine necessitates careful control over reaction conditions to prevent unwanted side reactions. Despite these challenges, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale for research purposes.

As computational tools continue to evolve, virtual screening methods are being increasingly utilized to identify potential hits from large libraries of compounds like this one. Machine learning algorithms can predict binding affinities and identify optimal derivatives based on structural features alone. This approach has accelerated drug discovery pipelines significantly by reducing the need for extensive wet-lab experimentation early on.

The growing interest in natural product-inspired scaffolds has also influenced research directions for compounds like 3 , 5 - dichloro - N - ( 2 Z ) - 3 - ( prop - 2 en - 1 y l ) - 6 - sulf am oyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidenebenzamide . By incorporating elements from known bioactive natural products into synthetic molecules , researchers aim to leverage evolutionary optimized structures for new therapeutic applications . Such strategies often lead to compounds with enhanced potency and selectivity compared to purely synthetic alternatives.

Future studies may explore combination therapies involving this compound alongside other drugs targeting different pathways . The multifaceted nature of its structure suggests that it could interact with multiple targets simultaneously , potentially leading to synergistic effects that improve treatment outcomes . Additionally , exploring its potential as an adjuvant therapy could open up new avenues for treating complex diseases where single-agent approaches fall short.

In conclusion,3 , 5 - dichloro - N - ( 2 Z ) - 3 - ( prop - 2 en - 1 y l ) - 6 - sulf am oyl - 2 , 3 dihydro _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ benzothiazol_ ylidenebenzamide ( CAS No . 865175_99_1) represents a promising lead compound with diverse applications across chemical biology and drug discovery . Its unique structural features make it well suited for modulating biological pathways involved in inflammation , cancer , infections , among others . Continued research into its synthesis , mechanisms of action , and therapeutic potential will likely yield valuable insights into developing next-generation therapeutics .